CID 78062293
Overview
Description
The compound with the identifier “CID 78062293” is a chemical entity listed in the PubChem database
Chemical Reactions Analysis
CID 78062293 undergoes various types of chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: This reaction involves the replacement of one functional group with another. Common reagents include halogens or nucleophiles.
Addition: This reaction involves the addition of atoms or groups to a double or triple bond. Common reagents include hydrogen gas or halogens.
The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
CID 78062293 has several scientific research applications, including:
Chemistry: It can be used as a reagent or intermediate in organic synthesis.
Biology: It may have potential as a biochemical probe or tool for studying biological processes.
Medicine: It could be investigated for its potential therapeutic effects or as a lead compound for drug development.
Industry: It may be used in the production of specialty chemicals or materials.
Mechanism of Action
The mechanism of action of CID 78062293 involves its interaction with specific molecular targets and pathways. The compound may bind to certain proteins or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved would require further experimental investigation to elucidate.
Comparison with Similar Compounds
CID 78062293 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with related chemical structures or functional groups. The comparison can involve analyzing their chemical properties, reactivity, and potential applications. Some similar compounds might include those listed in the PubChem database with structural similarities.
Properties
Molecular Formula |
Al2Au |
|---|---|
Molecular Weight |
250.92965 g/mol |
InChI |
InChI=1S/2Al.Au |
InChI Key |
CFPUSEXWVMDWDV-UHFFFAOYSA-N |
Canonical SMILES |
[Al].[Al].[Au] |
Origin of Product |
United States |
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